Cas no 2168176-42-7 (2,2,2-trifluoro-1-4-(propan-2-yl)cyclohexylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-4-(propan-2-yl)cyclohexylethan-1-one
• CAS No: 2168176-42-7
• MF: C₁₁H₁₇F₃O
• MW: 222.247294187546
• CID: 5908319
• PubChem ID: 66468135
• Update Time: 2025-05-25

2,2,2-trifluoro-1-4-(propan-2-yl)cyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-(propan-2-yl)cyclohexylethan-1-one
• EN300-1933490
• 2,2,2-trifluoro-1-[4-(propan-2-yl)cyclohexyl]ethan-1-one
• 2168176-42-7

• Inchi： 1S/C11H17F3O/c1-7(2)8-3-5-9(6-4-8)10(15)11(12,13)14/h7-9H,3-6H2,1-2H3
• InChI Key： ZMAAHKYPGFIRLE-UHFFFAOYSA-N
• SMILES： FC(C(C1CCC(C(C)C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 222.12314965g/mol
• Monoisotopic Mass: 222.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2,2,2-trifluoro-1-4-(propan-2-yl)cyclohexylethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-(Propan-2-yl)cyclohexyl)ethan-1-one (CAS No. 2168176-42-7)

The compound 2,2,2-trifluoro-1-(4-(propan-2-yl)cyclohexyl)ethan-1-one (CAS No. 2168176-42-7) is a fluorinated ketone derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the isopropyl-substituted cyclohexane ring, contribute to its versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules, particularly in the development of novel enzyme inhibitors and ligands for drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The CAS No. 2168176-42-7 compound aligns with this trend, as the trifluoroacetyl moiety is known to improve pharmacokinetic properties. This has led to its exploration in medicinal chemistry, where it serves as a key intermediate for central nervous system (CNS) therapeutics and anti-inflammatory agents. Its compatibility with modern green chemistry protocols also makes it a sustainable choice for industrial applications.

The synthesis of 2,2,2-trifluoro-1-(4-(propan-2-yl)cyclohexyl)ethan-1-one typically involves Friedel-Crafts acylation or Grignard reactions, followed by fluorination steps. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given its relevance in high-throughput screening, the compound is often cataloged in libraries targeting G-protein-coupled receptors (GPCRs) and ion channels.

From an industrial perspective, the scalability of CAS No. 2168176-42-7 is a critical advantage. Manufacturers emphasize its stability under standard storage conditions, making it suitable for global supply chains. Additionally, its role in catalysis and material science is under investigation, particularly in the design of fluorinated polymers with applications in electronics and coatings.

Environmental and regulatory considerations are paramount when handling fluorinated compounds. While 2,2,2-trifluoro-1-(4-(propan-2-yl)cyclohexyl)ethan-1-one is not classified as hazardous under current guidelines, proper waste disposal protocols must be followed. Researchers are also exploring its biodegradability to align with EPA and REACH standards.

In summary, CAS No. 2168176-42-7 represents a promising candidate for multidisciplinary research. Its integration into drug development pipelines and material innovation underscores its growing importance. Future studies may focus on optimizing its synthetic routes and expanding its utility in bioconjugation and diagnostic imaging.